Cas no 1805735-59-4 (Methyl 2-bromo-5-(3-bromo-2-oxopropyl)benzoate)

• Product Name: Methyl 2-bromo-5-(3-bromo-2-oxopropyl)benzoate
• CAS No: 1805735-59-4
• MF: C₁₁H₁₀Br₂O₃
• MW: 350.003302097321
• CID: 4950751
• Update Time: 2025-05-22

Methyl 2-bromo-5-(3-bromo-2-oxopropyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-bromo-5-(3-bromo-2-oxopropyl)benzoate

• Inchi： 1S/C11H10Br2O3/c1-16-11(15)9-5-7(2-3-10(9)13)4-8(14)6-12/h2-3,5H,4,6H2,1H3
• InChI Key： UZXRHURMRJMIEU-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1C(=O)OC)CC(CBr)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 268
• XLogP3: 2.9
• Topological Polar Surface Area: 43.4

Additional information on Methyl 2-bromo-5-(3-bromo-2-oxopropyl)benzoate

Methyl 2-bromo-5-(3-bromo-2-oxopropyl)benzoate: A Comprehensive Overview

Methyl 2-bromo-5-(3-bromo-2-oxopropyl)benzoate, with the CAS number 1805735-59-4, is a highly specialized organic compound that has garnered significant attention in the fields of organic synthesis, pharmacology, and materials science. This compound is characterized by its unique structure, which includes a benzoate ester group and two bromine substituents, making it a versatile building block for various chemical reactions and applications.

The benzoate ester moiety in this compound serves as a reactive site for further functionalization, enabling the synthesis of more complex molecules. Recent studies have highlighted its potential as an intermediate in the development of bioactive compounds, particularly in the design of kinase inhibitors and other therapeutic agents. The presence of bromine atoms at specific positions on the aromatic ring also contributes to its reactivity and selectivity in nucleophilic aromatic substitution reactions, a key area of interest in modern organic chemistry.

One of the most notable advancements involving Methyl 2-bromo-5-(3-bromo-2-oxopropyl)benzoate is its role in the synthesis of advanced materials. Researchers have explored its use in creating self-healing polymers and stimuli-responsive materials due to its ability to undergo reversible chemical transformations under specific conditions. This property has opened new avenues for applications in smart packaging, adaptive textiles, and biomedical devices.

In terms of pharmacological applications, this compound has been investigated as a precursor for drug delivery systems. Its ability to form stable complexes with various bioactive molecules makes it a promising candidate for targeted drug delivery. Recent studies have demonstrated its potential in encapsulating anticancer drugs, enhancing their efficacy while reducing systemic toxicity.

The synthesis of Methyl 2-bromo-5-(3-bromo-2-oxopropyl)benzoate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The use of palladium-catalyzed cross-coupling reactions has significantly improved the yield and purity of this compound, making it more accessible for large-scale applications.

From an environmental standpoint, researchers have also examined the biodegradability and eco-friendly synthesis routes for this compound. Green chemistry approaches, such as using renewable feedstocks and minimizing waste generation, have been successfully implemented in its production process. These efforts align with global sustainability goals and highlight the compound's potential for long-term industrial use.

In conclusion, Methyl 2-bromo-5-(3-bromo-2-oxopropyl)benzoate represents a cutting-edge material with diverse applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a key player in the development of next-generation materials and therapeutic agents.